Cas no 1361603-62-4 (2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid)

• Product Name: 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361603-62-4
• MF: C₁₃H₇Cl₃FNO₂
• MW: 334.557584047318
• CID: 4923360
• Update Time: 2025-09-28

2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C13H7Cl3FNO2/c14-9-3-7(4-10(15)12(9)16)8-1-6(2-11(19)20)5-18-13(8)17/h1,3-5H,2H2,(H,19,20)
• InChI Key： QQQUUXYDCVSUAU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=NC=C(CC(=O)O)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid

Comprehensive Overview of 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361603-62-4): Properties, Applications, and Research Insights

The compound 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid (CAS No. 1361603-62-4) is a fluorinated and chlorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trichlorophenyl substituents, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly focusing on this compound due to its versatility in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for halogenated pyridine derivatives has surged, driven by their applications in developing novel therapeutics and crop protection agents. The presence of both fluorine and chlorine atoms in 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid enhances its lipophilicity and metabolic stability, critical factors in optimizing drug-like properties. This aligns with the growing interest in bioisosteres and scaffold hopping strategies, which are frequently searched topics in medicinal chemistry forums and AI-driven research platforms.

From a synthetic perspective, the compound's pyridine-acetic acid backbone offers multiple sites for functionalization, enabling the creation of diverse analogs. This flexibility is particularly relevant to researchers exploring structure-activity relationships (SAR) and lead optimization. Notably, the 3,4,5-trichlorophenyl moiety is often associated with enhanced binding affinity to biological targets, a feature that has been widely discussed in recent publications on kinase inhibitors and GPCR modulators.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid is designed with a focus on green chemistry principles, minimizing persistent bioaccumulative effects. This addresses the rising demand for sustainable chemical synthesis, a hot topic in both academic and industrial settings. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity and stability, ensuring compliance with stringent quality standards.

Looking ahead, the compound's potential extends to precision agriculture, where its derivatives could contribute to next-generation plant growth regulators. The integration of computational chemistry tools, such as molecular docking and QSAR modeling, is expected to accelerate its development. As the scientific community continues to explore multi-target drug design, 2-Fluoro-3-(3,4,5-trichlorophenyl)pyridine-5-acetic acid stands out as a promising candidate for interdisciplinary innovation.